Cas no 901236-94-0 (Benzeneethanol, a-(chloromethyl)-2-fluoro-3-(trifluoromethyl)-, (aR)-)

• Product Name: Benzeneethanol, a-(chloromethyl)-2-fluoro-3-(trifluoromethyl)-, (aR)-
• CAS No: 901236-94-0
• MF: C₁₀H₉ClF₄O
• MW: 256.624476194382
• CID: 5753467
• Update Time: 2025-11-05

Benzeneethanol, a-(chloromethyl)-2-fluoro-3-(trifluoromethyl)-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-(chloromethyl)-2-fluoro-3-(trifluoromethyl)-, (aR)-
• Benzeneethanol, α-(chloromethyl)-2-fluoro-3-(trifluoromethyl)-, (αR)-

• Inchi： 1S/C10H9ClF4O/c11-5-7(16)4-6-2-1-3-8(9(6)12)10(13,14)15/h1-3,7,16H,4-5H2/t7-/m1/s1
• SMILES： C1(C[C@H](CCl)O)=CC=CC(C(F)(F)F)=C1F

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 278.8±35.0 °C(Predicted)
• pka: 13.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzeneethanol, a-(chloromethyl)-2-fluoro-3-(trifluoromethyl)-, (aR)-

Market Research and Analysis of Benzeneethanol, a-(chloromethyl)-2-fluoro-3-(trifluoromethyl)-, (aR)- (901236-94-0)

The compound Benzeneethanol, a-(chloromethyl)-2-fluoro-3-(trifluoromethyl)-, (aR)-, identified by the CAS registry number 901236-94-0, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This research brief aims to provide an in-depth analysis of the current market landscape, including recent advancements, supplier dynamics, and procurement demands associated with this compound.

Recent studies have highlighted the role of Benzeneethanol derivatives in various therapeutic areas, including oncology and infectious diseases. The compound's chiral center (aR configuration) plays a crucial role in its pharmacokinetic properties, making it a valuable intermediate in the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs). Its fluorinated and trifluoromethylated substituents further enhance its stability and bioavailability, positioning it as a promising candidate for advanced drug delivery systems.

Market demand for Benzeneethanol derivatives has been driven by increasing investments in research and development (R&D) activities across the pharmaceutical sector. Key players in the global supply chain are focusing on optimizing synthetic routes to improve yield and reduce production costs. For instance, novel catalytic methods and asymmetric synthesis techniques have been reported in recent literature, enabling more efficient large-scale production of this compound.

The procurement landscape for 901236-94-0 is characterized by a growing number of specialty chemical manufacturers offering this compound at competitive pricing. However, quality control remains a critical concern due to the compound's sensitivity to environmental factors during synthesis and storage. Leading suppliers are investing in state-of-the-art facilities to ensure compliance with stringent regulatory standards, particularly those related to Good Manufacturing Practices (GMP) for intermediates used in drug manufacturing.

In terms of regional demand, North America and Europe remain the largest markets for Benzeneethanol derivatives due to their robust pharmaceutical industries and extensive R&D infrastructure. The Asia-Pacific region is emerging as a key growth area, driven by increasing healthcare expenditure and the establishment of new manufacturing hubs in countries like China and India.

To conclude, Benzeneethanol, a-(chloromethyl)-2-fluoro-3-(trifluoromethyl)-, (aR)- (901236-94-0) holds significant potential as an intermediate in drug development. Its market trajectory is expected to remain upward due to ongoing innovations in synthetic chemistry and rising demand from both established and emerging pharmaceutical markets. Stakeholders should focus on leveraging technological advancements to maintain a competitive edge while ensuring adherence to quality and regulatory standards.